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Compound of Interest

Compound Name: His-Pro hydrochloride

Cat. No.: B1575574

An In-depth Technical Guide to His-Pro
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of L-Histidyl-L-proline hydrochloride
(His-Pro hydrochloride), a dipeptide of interest in various scientific and biomedical research
fields. This document consolidates key chemical and physical data, and will delve into its
biological significance, experimental applications, and relevant signaling pathways.

Core Chemical and Physical Properties

His-Pro hydrochloride is the hydrochloride salt of the dipeptide formed from L-histidine and L-
proline.[1] Its fundamental properties are summarized below for easy reference.

Identifier Value Source
CAS Number 2415727-78-3 [2][3]
Molecular Formula C11H17CIN40O3 [2][3]
Molecular Weight 288.73 g/mol [2][3]
Appearance White to off-white solid [3]
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Note: It is crucial to distinguish the linear dipeptide His-Pro hydrochloride from its cyclic form,
Cyclo(His-Pro). The latter is a distinct chemical entity with a different CAS number (53109-32-
3) and molecular weight (234.25 g/mol ).[4][5][6]

Experimental Protocols and Methodologies

Further investigation into the scientific literature is required to provide detailed experimental
protocols. This section will be populated with methodologies for synthesis, purification, and
analytical characterization of His-Pro hydrochloride, as well as its use in biological assays.

Further literature and database searches are pending to provide detailed experimental
protocols.

Biological Activity and Signaling Pathways

His-Pro, the parent dipeptide of His-Pro hydrochloride, is recognized as a metabolite.[7] A
thorough review of its biological roles and the signaling pathways it may modulate is necessary
for a complete understanding. This section will be developed to include this information.

In-depth analysis of biological activity and associated signaling pathways is currently underway.

Logical Relationship Diagram: From Dipeptide to
Hydrochloride Salt

The following diagram illustrates the basic chemical relationship between the parent dipeptide,
L-Histidyl-L-proline, and its hydrochloride salt.
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Caption: Formation of His-Pro hydrochloride from its constituent dipeptide and hydrochloric
acid.
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This document is a preliminary guide. Further research is being conducted to incorporate
detailed experimental protocols and comprehensive signaling pathway diagrams as requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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